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Linagliptin Acetamide Linagliptin Acetamide
Brand Name: Vulcanchem
CAS No.: 1803079-49-3
VCID: VC0058183
InChI: InChI=1S/C27H30N8O3/c1-5-6-14-34-23-24(31-26(34)33-13-9-10-19(15-33)29-18(3)36)32(4)27(38)35(25(23)37)16-22-28-17(2)20-11-7-8-12-21(20)30-22/h7-8,11-12,19H,9-10,13-16H2,1-4H3,(H,29,36)/t19-/m1/s1
SMILES: CC#CCN1C2=C(N=C1N3CCCC(C3)NC(=O)C)N(C(=O)N(C2=O)CC4=NC5=CC=CC=C5C(=N4)C)C
Molecular Formula: C27H30N8O3
Molecular Weight: 514.59

Linagliptin Acetamide

CAS No.: 1803079-49-3

Reference Standards

VCID: VC0058183

Molecular Formula: C27H30N8O3

Molecular Weight: 514.59

Linagliptin Acetamide - 1803079-49-3

CAS No. 1803079-49-3
Product Name Linagliptin Acetamide
Molecular Formula C27H30N8O3
Molecular Weight 514.59
IUPAC Name N-[(3R)-1-[7-but-2-ynyl-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]-2,6-dioxopurin-8-yl]piperidin-3-yl]acetamide
Standard InChI InChI=1S/C27H30N8O3/c1-5-6-14-34-23-24(31-26(34)33-13-9-10-19(15-33)29-18(3)36)32(4)27(38)35(25(23)37)16-22-28-17(2)20-11-7-8-12-21(20)30-22/h7-8,11-12,19H,9-10,13-16H2,1-4H3,(H,29,36)/t19-/m1/s1
Standard InChIKey KWOITPIVEAFNPU-LJQANCHMSA-N
SMILES CC#CCN1C2=C(N=C1N3CCCC(C3)NC(=O)C)N(C(=O)N(C2=O)CC4=NC5=CC=CC=C5C(=N4)C)C
Synonyms (R)-N-(1-(7-(But-2-yn-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidin-3-yl)acetamide
PubChem Compound 122189866
Last Modified Nov 11 2021
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